N-(2,4-dimethylphenyl)-N-(1,1-dioxo(3-2,3-dihydrothienyl))acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide
• InChI: InChI=1S/C14H17NO3S/c1-10-4-5-14(11(2)8-10)15(12(3)16)13-6-7-19(17,18)9-13/h4-8,13H,9H2,1-3H3
• InChI Key: OEYWTVWGYKZXNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C)C
• Molecular Formula: C14H17NO3S
• Molecular Weight: 279.36 g/mol

Description

N-(2,4-dimethylphenyl)-N-(1,1-dioxo(3-2,3-dihydrothienyl))acetamide, also known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a synthetic analog of the naturally occurring compound dimethyl sulfide (DMS), which is produced by marine phytoplankton and plays a crucial role in the global sulfur cycle.

Scientific Research Applications

Biological Effects and Metabolic Insights of Acetamides

Acetamides, including various derivatives, have been studied for their commercial importance and biological effects. A review highlighted the need for updating information on the biological consequences of exposure to acetamides, reflecting their varied responses and environmental toxicology advancements (Kennedy, 2001). Another study on aspartame, a compound related to acetamides, described the metabolic paths of its aspartyl moiety, emphasizing its metabolism and incorporation into body constituents (Ranney & Oppermann, 1979). This highlights the complex metabolic pathways involved in acetamide derivatives and their potential impacts on human health.

Therapeutic Potentials and Mechanisms

N-acetylcysteine (NAC), an acetamide, demonstrates the therapeutic versatility of such compounds. NAC's role in managing cystic fibrosis (CF) and its potential in biofilm prevention and eradication, particularly against Pseudomonas aeruginosa infections, offers insights into the broader applicability of acetamides in treating respiratory conditions (Guerini et al., 2022). Additionally, the exploration of ketamine, an N-methyl-D-aspartate receptor antagonist with acetamide-like properties, underscores the compound's analgesic, anti-inflammatory, and antidepressant actions, shedding light on potential mechanisms of action relevant to acetamide research (Zanos et al., 2018).

Environmental and Analytical Considerations

The environmental presence of acetaminophen, an acetamide derivative, and its transformation into various intermediates, raises concerns about monitoring, detection, and treatment technologies. Research into the occurrences, toxicities, and removal strategies for acetaminophen highlights the environmental impact of acetamide compounds and the need for effective management strategies (Vo et al., 2019).